Cas no 2172031-57-9 (Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172031-57-9
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 5567501
• PubChem ID: 165594176
• Update Time: 2025-06-10

Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633533
• 2172031-57-9
• methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate
• Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C11H18O3S/c1-8-6-11(8,9(12)14-2)10(13)4-3-5-15-7-10/h8,13H,3-7H2,1-2H3
• InChI Key： RSBIMPUFNIHDIF-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(C(=O)OC)CC1C)O

Computed Properties

• Exact Mass: 230.09766561g/mol
• Monoisotopic Mass: 230.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate

Comprehensive Analysis of Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172031-57-9)

In the realm of synthetic organic chemistry, Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172031-57-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropane core and thiane moiety, is a subject of interest for researchers exploring novel pharmaceutical intermediates and bioactive molecules. Its molecular framework combines rigidity from the cyclopropane ring with the versatility of a hydroxythiane group, making it a valuable candidate for drug discovery and material science.

The synthesis of Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate often involves multi-step reactions, including cyclopropanation and esterification, which are critical for achieving high purity and yield. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for such compounds, aligning with the global push for sustainable chemical processes. This aligns with the growing demand for environmentally benign methodologies in the chemical industry, a topic frequently searched by professionals and academics alike.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. The cyclopropane moiety is known to enhance metabolic stability and bioavailability, making it a popular choice in the design of small-molecule therapeutics. Additionally, the presence of a hydroxyl group on the thiane ring opens doors for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly relevant in the context of drug repurposing and fragment-based drug design, both of which are hot topics in contemporary research.

From an industrial perspective, Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate is also being investigated for its utility in specialty chemicals and flavor/fragrance applications. The compound's stereochemistry and functional groups make it a promising building block for chiral synthesis, a field that has seen exponential growth due to the demand for enantiomerically pure compounds. This ties into broader discussions about asymmetric catalysis and stereoselective reactions, which are frequently queried in academic and industrial databases.

In summary, Methyl 1-(3-hydroxythian-3-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172031-57-9) represents a fascinating intersection of structural complexity and practical utility. Its relevance spans multiple disciplines, from pharmaceutical development to green chemistry, making it a compound worth watching in the coming years. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.